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Compound of Interest

2,2, 2-trifluoro-1-(1H-pyrrol-3-
Compound Name:
yl)ethanone

cat. No.: B1316261

Note to the Reader: The scientific literature and chemical databases predominantly provide
data for 2-trifluoroacetylpyrrole, with limited to no information available for the 3-
trifluoroacetylpyrrole isomer. This guide focuses on the well-documented 2-
trifluoroacetylpyrrole, which is the likely compound of interest for research and development
professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-trifluoroacetylpyrrole. The information is tailored for researchers, scientists, and
professionals in drug development, with a focus on quantitative data, experimental context, and
clear visual representation of its synthesis.

Core Physical and Chemical Properties

2-Trifluoroacetylpyrrole is a substituted pyrrole derivative characterized by the presence of an
electron-withdrawing trifluoroacetyl group at the second position of the pyrrole ring.[1][2] This
substitution significantly influences its chemical reactivity and physical properties.[2] The
compound typically appears as an off-white to light brown solid at temperatures below 48°C
and transitions to a liquid state above 50°C.[1][3][4]

Quantitative Data Summary

The following table summarizes the key physical and chemical data for 2-trifluoroacetylpyrrole,
compiled from various chemical data sources.
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Property Value Source
Molecular Formula CeHaF3NO [1112][3]
Molecular Weight 163.10 g/mol 516171
Melting Point 48-50 °C (lit.) [1131[4][516]118]
Boiling Point 193.9 + 35.0 °C (Predicted) [11[3114]
Density 1.409 + 0.06 g/cm? (Predicted) [11[31[4]

pKa 13.58 + 0.50 (Predicted) [11[3114]

Form Solid [11[3][5][6]
Appearance Off-white to light brown [11[3114]

Storage Temperature

Room Temperature (Sealed in

dry conditions)

[11(31[4]

CAS Number

2557-70-2

[L1(5](6]1[7]

Experimental Protocols

A prevalent method for the synthesis of 2-trifluoroacetylpyrrole involves the electrophilic

acylation of pyrrole using trifluoroacetic anhydride (TFAA).[1][4][6][9] This reaction is notable for

its rapid kinetics.[9]

Synthesis of 2-Trifluoroacetylpyrrole via Trifluoroacetylation:

e Reactants:

o Pyrrole

o Trifluoroacetic Anhydride (TFAA)

» Solvent: Benzene[1][6] or Dichloromethane (CH2Cl2)[10]

e Procedure:

o A solution of the chosen solvent (e.g., benzene or dichloromethane) is prepared.
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o The solution is cooled to a reduced temperature, typically 0°C or -15°C, under an inert
atmosphere such as argon.[1][10]

o Pyrrole is introduced into the cooled solvent.

o Trifluoroacetic anhydride (TFAA) is added to the solution. The high reactivity of pyrrole
towards electrophilic substitution facilitates a rapid reaction with TFAA.[9]

o The reaction proceeds to yield 2-trifluoroacetylpyrrole as the primary product. It is
important to manage the reaction conditions carefully, as the high reactivity of pyrrole can
lead to the formation of polymeric byproducts, especially in the presence of acid catalysts.

[9]
Characterization Methods:

Following synthesis, the structure and purity of the resulting pyrrole derivatives are typically
confirmed using a variety of analytical techniques, including:

e 1H and 3C Nuclear Magnetic Resonance (NMR) spectroscopy[11]
o Electrospray lonization Mass Spectrometry (ESI-MS)[11]
e UV-VIS Spectrophotometry[11]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-trifluoroacetylpyrrole.
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Synthesis of 2-Trifluoroacetylpyrrole

Reaction Conditions:
0°C to -15°C
Inert Atmosphere (Argon)

Reactants:
Pyrrole
Trifluoroacetic Anhydride (TFAA)

Solvent:
Benzene or CH2Cl2

Electrophilic Acylation Reaction

Product:
2-Trifluoroacetylpyrrole
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Characterization:
NMR, ESI-MS, UV-VIS

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2-trifluoroacetylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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